Cas no 113311-41-4 (2,2-dipropoxy-1-thiophen-2-ylethanone)

• Product Name: 2,2-dipropoxy-1-thiophen-2-ylethanone
• CAS No: 113311-41-4
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 2610420
• PubChem ID: 13811593
• Update Time: 2025-04-21

2,2-dipropoxy-1-thiophen-2-ylethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-dipropoxy-1-thiophen-2-ylethanone
• DTXSID90550241
• 2,2-Dipropoxy-1-(thiophen-2-yl)ethan-1-one
• 113311-41-4
• 2-(2,2-dipropoxyacetyl)thiophene
• DTXCID80501025

• Inchi： 1S/C12H18O3S/c1-3-7-14-12(15-8-4-2)11(13)10-6-5-9-16-10/h5-6,9,12H,3-4,7-8H2,1-2H3
• InChI Key： CNUGDFBMFFQFEU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(OCCC)OCCC)=O

Computed Properties

• Exact Mass: 242.09766561Da
• Monoisotopic Mass: 242.09766561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų